3-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-1-benzothiophene-2-carboxamide

• Molecular Formula: C21H22ClN3OS
• Molecular Weight: 399.9 g/mol
• IUPAC Name: 3-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C21H22ClN3OS/c1-2-24-11-13-25(14-12-24)16-9-7-15(8-10-16)23-21(26)20-19(22)17-5-3-4-6-18(17)27-20/h3-10H,2,11-14H2,1H3,(H,23,26)
• InChI Key: IBWRRUNCUDLQEW-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl

Description

3-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-1-benzothiophene-2-carboxamide is a chemical compound that belongs to the class of benzothiophene derivatives. This compound has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-1-benzothiophene-2-carboxamide is not fully understood. However, it has been suggested that the compound exerts its anticancer activity by inhibiting the activity of certain enzymes involved in cell proliferation and survival. It is also believed to induce apoptosis, a process of programmed cell death, in cancer cells. In the case of neurological disorders, the compound is thought to act as a neuroprotective agent by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-1-benzothiophene-2-carboxamide has several biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. The compound has also been shown to reduce oxidative stress and inflammation in the brain, leading to improved cognitive function in animal models of Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-1-benzothiophene-2-carboxamide in lab experiments is its potent anticancer and neuroprotective activity. This makes it a valuable tool for studying the underlying mechanisms of cancer and neurological disorders. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 3-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-1-benzothiophene-2-carboxamide. One area of research is the development of more efficient synthesis methods for the compound. Another direction is the study of its potential therapeutic applications in other diseases such as diabetes and cardiovascular disease. Additionally, the compound could be further studied for its mechanism of action and potential side effects. Finally, the development of more water-soluble derivatives of the compound could improve its bioavailability and make it a more effective therapeutic agent.

Synthesis Methods

The synthesis of 3-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-1-benzothiophene-2-carboxamide can be achieved by reacting 4-(4-ethylpiperazin-1-yl)aniline with 3-chloro-1-benzothiophene-2-carbonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions in a suitable solvent such as dichloromethane or chloroform. The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

3-chloro-N-[4-(4-ethylpiperazin-1-yl)phenyl]-1-benzothiophene-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent activity against various cancer cell lines, including breast, lung, and colon cancer. The compound has also shown promising results in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease.